Cas no 85212-85-7 ( )
structure
Product Name:
CAS No:85212-85-7
MF:C13H14O7
MW:282.246064662933
CID:990191
PubChem ID:350471
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[4-formyl-3-(2-methoxy-2-oxoethoxy)phenoxy]acetate
- Dimethyl 2,2'-[(4-formyl-1,3-phenylene)bis(oxy)]diacetate
- DTXSID10325559
- NSC-511360
- 85212-85-7
- NSC511360
-
-
- Inchi： 1S/C13H14O7/c1-17-12(15)7-19-10-4-3-9(6-14)11(5-10)20-8-13(16)18-2/h3-6H,7-8H2,1-2H3
- InChI Key： IJZBVUYDAXAUDY-UHFFFAOYSA-N
- SMILES： O(CC(=O)OC)C1C=C(C=CC=1C=O)OCC(=O)OC
Computed Properties
- Exact Mass: 282.07395278g/mol
- Monoisotopic Mass: 282.07395278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 88.1Ų
Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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